4-phenyl-N-(pyridin-3-yl)-2-(p-tolylamino)thiazole-5-carboxamide

• IUPAC Name: 2-(4-methylanilino)-4-phenyl-N-pyridin-3-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C22H18N4OS/c1-15-9-11-17(12-10-15)25-22-26-19(16-6-3-2-4-7-16)20(28-22)21(27)24-18-8-5-13-23-14-18/h2-14H,1H3,(H,24,27)(H,25,26)
• InChI Key: CQWJXVYJTBRQEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=C(S2)C(=O)NC3=CN=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N4OS
• Molecular Weight: 386.5 g/mol

Description

4-phenyl-N-(pyridin-3-yl)-2-(p-tolylamino)thiazole-5-carboxamide, commonly known as PTT, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

Antituberculosis Activity

4-phenyl-N-(pyridin-3-yl)-2-(p-tolylamino)thiazole-5-carboxamide and related compounds have been explored for their potential in treating tuberculosis. For instance, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, a compound similar in structure, has shown promising activity against Mycobacterium tuberculosis, including significant inhibition of bacterial DNA gyrase and low cytotoxicity at effective concentrations (Jeankumar et al., 2013).

Antimicrobial Activities

Some derivatives of thiazole and pyrazole, closely related to 4-phenyl-N-(pyridin-3-yl)-2-(p-tolylamino)thiazole-5-carboxamide, have been synthesized and tested for antimicrobial activities. These compounds have shown promise against a variety of microbial agents, including bacteria and fungi (Gouda et al., 2010).

Antioxidant, Antitumor, and Antimicrobial Activities

Compounds structurally related to 4-phenyl-N-(pyridin-3-yl)-2-(p-tolylamino)thiazole-5-carboxamide have demonstrated a range of biological activities, including antioxidant, antitumor, and antimicrobial effects. For instance, some derivatives have shown high antioxidant activity and significant antitumor activity against liver and breast cell lines (El‐Borai et al., 2013).

Corrosion Inhibition

Thiazole-based pyridine derivatives, similar to the compound , have been studied for their potential as corrosion inhibitors for mild steel. These compounds have shown effectiveness in protecting steel surfaces in corrosive environments, indicating their potential utility in industrial applications (Chaitra et al., 2016).

Anticancer Agents

Novel pyridine-thiazole hybrid molecules, which are structurally related to 4-phenyl-N-(pyridin-3-yl)-2-(p-tolylamino)thiazole-5-carboxamide, have been synthesized and evaluated for their cytotoxic action against various cancer cell lines. Some of these compounds have shown high antiproliferative activity, particularly against leukemia cell lines, suggesting their potential as anticancer agents (Ivasechko et al., 2022).